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Compound of Interest

Compound Name: Ainuovirine

Cat. No.: B15566592 Get Quote

Ainuovirine: A Core Technical Overview
Ainuovirine is a next-generation non-nucleoside reverse transcriptase inhibitor (NNRTI)

utilized in the treatment of Human Immunodeficiency Virus type 1 (HIV-1) infections.[1][2] This

document provides a concise technical summary of its fundamental molecular properties,

mechanism of action, and key clinical findings, tailored for researchers, scientists, and drug

development professionals.

Physicochemical Properties
Ainuovirine, also known by its developmental codes KM-023 and ACC-007, possesses the

following molecular characteristics[2][3]:

Property Value

Molecular Formula C₁₈H₁₉N₃O₃

Molecular Weight 325.37 g/mol [3]

Exact Mass 325.1426 u

IUPAC Name

3-(3-ethyl-5-isopropyl-2,6-dioxo-1,2,3,6-

tetrahydropyrimidine-4-carbonyl)-5-

methylbenzonitrile

CAS Number 1097628-00-6
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Mechanism of Action
Ainuovirine functions as a non-competitive inhibitor of the HIV-1 reverse transcriptase (RT)

enzyme, a critical component for viral replication. Unlike nucleoside reverse transcriptase

inhibitors (NRTIs), Ainuovirine binds to a distinct allosteric site on the RT enzyme, known as

the NNRTI binding pocket. This binding event induces a conformational change in the enzyme,

thereby disrupting its catalytic activity and blocking the conversion of viral RNA into DNA. This

ultimately halts the viral replication cycle. Preclinical studies have indicated that Ainuovirine
demonstrates potent antiviral activity against various HIV strains, including those with the

K103N mutation, a common resistance pathway for first-generation NNRTIs like Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Ainuovirine - Wikipedia [en.wikipedia.org]

3. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Ainuovirine molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566592#ainuovirine-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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